Cas no 850916-10-8 (2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 850916-10-8
• MF: C₂₀H₁₄ClN₃O₄S₂
• MW: 459.925860881805
• CID: 6438163
• Update Time: 2025-05-18

2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 2-[[2-(4-chlorophenyl)-2-oxoethyl]thio]-6,7-dihydro-3-(4-nitrophenyl)-

• Inchi： 1S/C20H14ClN3O4S2/c21-13-3-1-12(2-4-13)17(25)11-30-20-22-16-9-10-29-18(16)19(26)23(20)14-5-7-15(8-6-14)24(27)28/h1-8H,9-11H2
• InChI Key： NONBULBOGYCANM-UHFFFAOYSA-N
• SMILES： C1(SCC(C2=CC=C(Cl)C=C2)=O)N(C2=CC=C([N+]([O-])=O)C=C2)C(=O)C2SCCC=2N=1

Additional information on 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Recent Advances in the Study of 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one (CAS: 850916-10-8)

In recent years, the compound 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one (CAS: 850916-10-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thienopyrimidinone derivative has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one has been optimized to improve yield and purity, as reported in recent studies. Researchers have employed advanced techniques such as microwave-assisted synthesis and green chemistry approaches to enhance the efficiency of the production process. These advancements have facilitated the large-scale production of the compound, enabling further preclinical and clinical investigations.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against several kinase targets, including those involved in inflammatory and oncogenic pathways. In vitro and in vivo experiments have demonstrated its ability to suppress the proliferation of cancer cells and reduce inflammatory responses. Notably, the compound's unique structural features, such as the thienopyrimidinone core and the 4-chlorophenyl and 4-nitrophenyl substituents, contribute to its high binding affinity and selectivity for specific molecular targets.

Recent preclinical studies have evaluated the pharmacokinetic and pharmacodynamic properties of 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one. The compound has shown favorable bioavailability and tissue distribution profiles, with minimal off-target effects. These findings support its potential as a candidate for further development in therapeutic areas such as oncology and autoimmune diseases.

In addition to its therapeutic potential, researchers have explored the compound's utility as a chemical probe for studying kinase signaling networks. Its ability to selectively inhibit specific kinases makes it a valuable tool for elucidating the roles of these enzymes in various biological processes. This dual utility as both a therapeutic agent and a research tool underscores the compound's significance in the field of chemical biology.

Despite these promising findings, challenges remain in the clinical translation of 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one. Issues such as metabolic stability, potential drug-drug interactions, and formulation optimization need to be addressed in future studies. Ongoing research efforts are focused on overcoming these hurdles to advance the compound toward clinical trials.

In conclusion, 2-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one represents a promising candidate for therapeutic development and biological research. Its unique chemical structure and potent biological activity make it a valuable asset in the pursuit of novel treatments for complex diseases. Continued investigation into its mechanisms and applications will likely yield further insights and opportunities for innovation in the field.